Cas no 54480-47-6 (Benzenamine, 4-(hexahydro-1H-azepin-1-yl)-N-phenyl-)

• Product Name: Benzenamine, 4-(hexahydro-1H-azepin-1-yl)-N-phenyl-
• CAS No: 54480-47-6
• MF: C₁₈H₂₂N₂
• MW: 266.380684375763
• CID: 354472
• PubChem ID: 21407108
• Update Time: 2025-04-19

Benzenamine, 4-(hexahydro-1H-azepin-1-yl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(hexahydro-1H-azepin-1-yl)-N-phenyl-
• 4-(azepan-1-yl)-N-phenylaniline
• DTXSID10613261
• 54480-47-6
• SCHEMBL11728133

• Inchi： 1S/C18H22N2/c1-2-7-15-20(14-6-1)18-12-10-17(11-13-18)19-16-8-4-3-5-9-16/h3-5,8-13,19H,1-2,6-7,14-15H2
• InChI Key： XRZRLUNQDZUYBS-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2)NC2C=CC=CC=2)CCCCCC1

Computed Properties

• Exact Mass: 266.17846
• Monoisotopic Mass: 266.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27